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Compound of Interest

Compound Name: 2-Acetylaminoisonicotinic acid

Cat. No.: B057735

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of 2-
Acetylaminoisonicotinic acid, a compound of interest in medicinal chemistry and drug
development. The protocol herein is established based on well-documented acetylation
procedures for analogous aromatic amines, offering a reliable method for laboratory-scale
preparation.

Introduction

2-Acetylaminoisonicotinic acid, also known as 2-acetamidoisonicotinic acid, is a derivative of
isonicotinic acid. The introduction of an acetylamino group to the pyridine ring can significantly
alter the molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic
stability, which are critical parameters in drug design. This compound serves as a valuable
building block for the synthesis of more complex molecules, including potential therapeutic
agents. For instance, nicotinic acid analogues have been investigated as potent hypoxia-
inducible factor (HIF)-1a inhibitors[1]. The synthesis protocol detailed below follows a standard
and efficient N-acetylation procedure.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 2-
Acetylaminoisonicotinic acid. The values are based on typical results obtained for analogous
acetylation reactions of aminopyridine derivatives.
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Parameter

Value

Notes

Starting Material

2-Aminoisonicotinic acid

Commercially available

Acetylating Agent

Acetic Anhydride

Solvent

Acetic Anhydride (neat) or
Acetic Acid

Reaction Temperature

60-100 °C

Reaction Time

1-2 hours

Monitored by TLC

Theoretical Yield

To be calculated based on

starting material

Typical Experimental Yield ~90-95% Based on similar reactions[2]
Purity >98% After recrystallization
Molecular Weight (Starting S )

] 138.12 g/mol 2-Aminoisonicotinic acid
Material)
Molecular Weight (Product) 180.15 g/mol 2-Acetylaminoisonicotinic acid

Melting Point (Product)

To be determined

experimentally

Experimental Workflow Diagram

i Work-up Purification & Analysis
o Recrystallization Characterization Pure Product
Heat (60-100 °C, 1-2h) ‘Quench with Ice Water gegg Vacuum Filtration ‘Wash with Cold Water Ge.g“ frei Elhano{/WaeraG'y under Vacuum)—'QNMRl IR, MS, MPD

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/pdf/Protocol_for_N_acetylation_of_2_aminopyridine_An_Application_Note.pdf
https://www.benchchem.com/product/b057735?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acetylaminoisonicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057735#synthesis-of-2-acetylaminoisonicotinic-acid-
experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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